Cas no 1565398-18-6 (3-(4-Chlorophenyl)-2-hydroxypropanal)

• Product Name: 3-(4-Chlorophenyl)-2-hydroxypropanal
• CAS No: 1565398-18-6
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• MDL: MFCD21662043
• CID: 5560352
• PubChem ID: 65986070
• Update Time: 2023-07-07

3-(4-Chlorophenyl)-2-hydroxypropanal Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-2-hydroxypropanal
• AKOS015328096
• 1565398-18-6
• EN300-2903987
• 3-(4-Chlorophenyl)-2-hydroxypropanal

• MDL： MFCD21662043
• Inchi： 1S/C9H9ClO2/c10-8-3-1-7(2-4-8)5-9(12)6-11/h1-4,6,9,12H,5H2
• InChI Key： NVDDRAYBHIDTLA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(C=O)O

Computed Properties

• Exact Mass: 184.0291072g/mol
• Monoisotopic Mass: 184.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes